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Compound of Interest

Compound Name:
2,2,4,6,6-PENTAMETHYL-3-

HEPTENE

Cat. No.: B089596 Get Quote

A Note on CAS Number: The CAS number provided in the query, 123-48-8, corresponds to

2,2,4,6,6-Pentamethyl-3-heptene.[1][2][3][4][5] However, for the purpose of a detailed

technical guide relevant to researchers and drug development professionals, this document will

focus on 1-Dodecanol (CAS Number: 112-53-8), as it aligns with the extensive scientific

interest in its biological activities and pharmaceutical applications. 1-Dodecanol is a saturated

12-carbon fatty alcohol.[6]

This guide provides a comprehensive overview of 1-Dodecanol, including its chemical

structure, physicochemical properties, synthesis, and applications, with a focus on its relevance

to the scientific and pharmaceutical research communities.

Chemical Structure and Identification
1-Dodecanol, also known as lauryl alcohol, is a straight-chain fatty alcohol.[7] Its structure

consists of a twelve-carbon aliphatic chain with a hydroxyl group at one terminus.

Molecular Formula: C₁₂H₂₆O[8][9]

IUPAC Name: Dodecan-1-ol[9][10]

SMILES: CCCCCCCCCCCCO[10]

InChI Key: LQZZUXJYWNFBMV-UHFFFAOYSA-N[9][10]
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Physicochemical Properties
1-Dodecanol is a colorless, tasteless solid with a floral smell at room temperature, and it may

also present as a colorless thick liquid.[10] It is practically insoluble in water but soluble in

ethanol and ether.[10][11]

Table 1: Physicochemical Properties of 1-Dodecanol

Property Value Reference(s)

Molecular Weight 186.33 g/mol [8]

Melting Point 22-26 °C [8][12]

Boiling Point 258.0 ± 3.0 °C at 760 mmHg [8]

Density 0.833 g/mL at 25 °C [12]

Flash Point 115.4 ± 4.6 °C [8]

Water Solubility 0.0026 g/L [10]

logP 5.13 - 5.36 [8][10]

Synthesis and Manufacturing
Industrially, 1-dodecanol is produced from palm kernel or coconut oil.[7] A common synthetic

method is the Ziegler process.[7] In the laboratory, a classic method for its synthesis is the

Bouveault-Blanc reduction of ethyl laurate.[7]

A generalized workflow for the synthesis of fatty alcohols, including 1-dodecanol, via the Ziegler

process is outlined below.
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Figure 1: Generalized Ziegler Process for Fatty Alcohol Synthesis
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Figure 2: Postulated Antibacterial Mechanisms of 1-Dodecanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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